2-(Dimethylamino)-4-methoxypyrimidin-5-ylboronic acid

• CAS No.: 909187-38-8
• Molecular Formula: C7H12BN3O3
• Molecular Weight: 197.00 g/mol
• IUPAC Name: [2-(dimethylamino)-4-methoxypyrimidin-5-yl]boronic acid
• InChI: InChI=1S/C7H12BN3O3/c1-11(2)7-9-4-5(8(12)13)6(10-7)14-3/h4,12-13H,1-3H3
• InChI Key: UQMSFPFAWSAPCU-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CN=C(N=C1OC)N(C)C)(O)O

Description

2-(Dimethylamino)-4-methoxypyrimidin-5-ylboronic acid is a useful research compound. Its molecular formula is C7H12BN3O3 and its molecular weight is 197.00 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-4-methoxy-N,N-dimethylpyrimidin-2-amine (0.300 g, 1.29 mmol) and triisopropyl borate (0.416 mL, 1.81 mmol) in 7 mL of THF at −70° C. was added butyllithium (1.6 m in hexanes, 1.13 mL, 1.81 mmol) dropwise. The reaction stirred for 30 min at −70° C. and was allowed to warm up. At −20° C. ammonium chloride (sat.) was added. The mixture was extracted with ethyl acetate (3X). The combined organic layers were dried over anhydrous sodium sulfate, filtered and concentrated to give 250 mg of crude material, which was purified by column chromatography (5% MeOH in dichloromethane) to give 157 mg of 2-(dimethylamino)-4-methoxypyrimidin-5-ylboronic acid as a white solid. ES+=198.1 (M+H).